Cas no 38413-82-0 (Bis(methoxymethyl)tetrakis((octadecyloxy)methyl)melamine)

• Product name: Bis(methoxymethyl)tetrakis((octadecyloxy)methyl)melamine
• CAS No: 38413-82-0
• MF: C₈₁H₁₆₂N₆O₆
• MW: 1316.18960523605
• CID: 6623067
• PubChem ID: 121232749

Bis(methoxymethyl)tetrakis((octadecyloxy)methyl)melamine Chemical and Physical Properties

Names and Identifiers

• Bis(methoxymethyl)tetrakis((octadecyloxy )methyl)melamine
• 38413-82-0
• DTXSID9051377
• Bis(methoxymethyl)tetrakis((octadecyloxy)methyl)melamine

• Inchi： 1S/C81H162N6O6/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-90-75-85(73-88)79-82-80(86(74-89)76-91-70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)84-81(83-79)87(77-92-71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)78-93-72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h88-89H,5-78H2,1-4H3
• InChI Key： GHGLYLCQKUJJNV-UHFFFAOYSA-N
• SMILES： O(CN(C1N=C(N=C(N=1)N(CO)COCCCCCCCCCCCCCCCCCC)N(CO)COCCCCCCCCCCCCCCCCCC)COCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1315.25558691g/mol
• Monoisotopic Mass: 1315.25558691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 93
• Rotatable Bond Count: 81
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 35.3
• Topological Polar Surface Area: 126Ų